Cas no 6911-41-7 (2-(Hexylthio)thiophene)

• Product Name: 2-(Hexylthio)thiophene
• CAS No: 6911-41-7
• MF: C₁₀H₁₆S₂
• MW: 200.364040374756
• CID: 843928
• PubChem ID: 575663
• Update Time: 2025-06-13

2-(Hexylthio)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(Hexylthio)thiophene
• 2-(Hexylsulfanyl)thiophene
• 6911-41-7
• JQTDBXKCLAEDHG-UHFFFAOYSA-N
• SCHEMBL20669518
• C10H16S2
• E10053
• 1-(2-Thienyl)-1-thiaheptane
• Thiophene, 2-(hexylthio)-
• 2-hexylsulfanylthiophene
• 2-(Hexylsulfanyl)thiophene #

• Inchi： 1S/C10H16S2/c1-2-3-4-5-8-11-10-7-6-9-12-10/h6-7,9H,2-5,8H2,1H3
• InChI Key： JQTDBXKCLAEDHG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CCCCCC

Computed Properties

• Exact Mass: 200.06934286g/mol
• Monoisotopic Mass: 200.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Hexylthio)thiophene

Professional Introduction to 2-(Hexylthio)thiophene (CAS No. 6911-41-7)

2-(Hexylthio)thiophene, identified by the chemical compound code CAS No. 6911-41-7, is a significant heterocyclic organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its thiophene core substituted with a hexylthio group, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various functional materials and bioactive molecules.

The structural framework of 2-(Hexylthio)thiophene consists of a five-membered aromatic ring containing sulfur, with an alkyl chain extending from one of its carbon atoms. This configuration imparts both steric bulk and electronic tunability, making it a versatile building block for designing novel compounds with tailored properties. The hexylthio group, in particular, introduces hydrophobicity and influences the compound's solubility and interaction with biological targets.

In recent years, 2-(Hexylthio)thiophene has been extensively studied for its potential applications in organic electronics and photovoltaic devices. Its conjugated system allows for efficient charge transport, which is critical for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Researchers have demonstrated that incorporating 2-(Hexylthio)thiophene into polymer blends can enhance the performance of solar cells by optimizing charge mobility and suppressing recombination losses.

Moreover, the pharmaceutical industry has recognized the significance of 2-(Hexylthio)thiophene as a scaffold for drug discovery. Its thiophene moiety is a common structural feature in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The hexylthio group can modulate pharmacokinetic properties such as lipophilicity and metabolic stability, making it an attractive moiety for medicinal chemists seeking to develop novel therapeutics.

Recent advances in computational chemistry have further highlighted the utility of 2-(Hexylthio)thiophene in rational drug design. Molecular modeling studies suggest that this compound can interact with biological targets through multiple binding modes, providing opportunities for designing drugs with enhanced efficacy and reduced side effects. Additionally, the ability to fine-tune its electronic properties makes 2-(Hexylthio)thiophene a promising candidate for developing next-generation therapeutics that target complex diseases.

The synthesis of 2-(Hexylthio)thiophene typically involves thiolation reactions on pre-functionalized thiophene derivatives using hexyl halides or Grignard reagents. These synthetic pathways are well-established and scalable, allowing for the production of high-purity material suitable for both research and industrial applications. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

From an environmental perspective, the use of 2-(Hexylthio)thiophene in industrial processes aligns with green chemistry principles due to its biodegradability and low toxicity profile. Efforts are ongoing to optimize synthetic routes that minimize waste generation and energy consumption, ensuring sustainable production practices.

In conclusion, 2-(Hexylthio)thiophene (CAS No. 6911-41-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and renewable energy technologies. Its unique structural features and tunable properties make it an indispensable tool for researchers seeking to develop innovative solutions to global challenges. As scientific understanding continues to evolve, the potential applications of this compound are expected to expand even further, solidifying its role as a cornerstone of modern chemical research.